Cas no 1623144-44-4 (2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde)

• Product Name: 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde
• CAS No: 1623144-44-4
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• MDL: MFCD31654705
• CID: 4783580
• Update Time: 2025-06-10

2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde
• 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde

• MDL： MFCD31654705
• Inchi： 1S/C13H9F2NO2/c1-18-13-5-10(12(15)6-16-13)8-2-3-9(7-17)11(14)4-8/h2-7H,1H3
• InChI Key： YYPLYHXPBGSCDQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C1C=CC(C=O)=C(C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde

Introduction to 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde (CAS No. 1623144-44-4)

2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1623144-44-4, represents a class of heterocyclic aldehydes that are increasingly being explored for their potential biological activities. The structural features of this molecule, particularly the presence of fluoro and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The synthesis and characterization of 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde have been the focus of several recent studies, highlighting its significance in the development of novel therapeutic agents. The compound's molecular structure consists of a benzaldehyde core substituted with a 5-fluoro-2-methoxypyridine moiety at the 4-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The introduction of fluorine atoms into the molecular structure can significantly alter the pharmacokinetic and pharmacodynamic profiles of drug candidates. 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde exemplifies this trend, as its dual fluorination at both the pyridine ring and the benzaldehyde moiety may contribute to its potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The aldehyde functional group in 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde provides a versatile site for further functionalization, enabling chemists to design derivatives with tailored biological activities. This flexibility has made it a popular choice for researchers aiming to develop novel inhibitors, agonists, or antagonists targeting various therapeutic areas.

Recent studies have demonstrated the potential of 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde in the context of oncology research. Its structural motif is reminiscent of several known kinase inhibitors, which are critical in cancer therapy. The fluoro substituents are particularly noteworthy, as they have been shown to enhance binding affinity to protein targets by improving lipophilicity and reducing hydrogen bonding interactions. This characteristic makes it an attractive candidate for developing small-molecule inhibitors that can modulate signaling pathways involved in tumor growth and progression.

Furthermore, the methoxy group in the pyridine ring adds another layer of complexity to the molecule's interactions with biological systems. Methoxy-substituted pyridines are commonly found in bioactive compounds due to their ability to engage in hydrogen bonding and hydrophobic interactions with receptors. The combination of fluoro and methoxy groups in 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-yl)benzaldehyde may thus contribute to its selectivity and efficacy as a drug candidate.

The synthesis of 2-Fluoro-4-(5-fluoro-2-methoxypyridin-4-ybentaldehyde has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These synthetic approaches have allowed for efficient access to the compound in multiigram quantities, facilitating its use in both academic research and industrial applications. The availability of high-purity material has been instrumental in conducting detailed structural elucidation studies using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.

The pharmacological evaluation of 2-Fluor04-(5-flurooq)-yl)benzaldehyde has revealed promising results in preclinical models. Initial studies have shown that this compound exhibits inhibitory activity against several kinases relevant to cancer metabolism. The presence of fluoro substitutents appears to enhance its binding affinity to these enzymes, leading to potent inhibition of their catalytic activity. This finding underscores the importance of fluorine atoms in modulating drug-like properties and improving therapeutic efficacy.

In addition to its applications in oncology research, 2-Fluor04-(5-furooq)-yl)benzaldehyde has also shown potential in other therapeutic areas. For instance, its structural motif is similar to several compounds that have demonstrated activity against infectious diseases caused by bacterial pathogens. The ability of this molecule to interact with bacterial enzymes suggests that it could be developed into novel antibiotics or antiviral agents.

The development of new antiviral drugs has become particularly critical in light of recent global health challenges. The unique structural features of 2-Fluor04-(5-furooq)-yl)benzaldehyde make it an interesting candidate for designing inhibitors targeting viral proteases or polymerases. By modulating these essential viral enzymes, this compound could potentially disrupt viral replication cycles and provide new therapeutic strategies against RNA viruses.

Another area where this compound shows promise is in neurodegenerative disease research. Several kinase inhibitors derived from similar structural scaffolds have been investigated for their potential role in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of 2-Fluor04-(5-furooq)-yl)benzaldehyde to interact with protein targets involved in neuroinflammation or protein aggregation could make it a valuable tool for exploring new therapeutic avenues.

The future directions for research on 2-Fluor04-(5-furooq)-yl)benzaldehyde include further optimization of its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking simulations, researchers can predict how modifications to the molecular structure might affect binding affinity and selectivity toward specific biological targets.

In conclusion, 24(-55(02moXypYdin44-)bznaldeHyal (CAS No 16231444-) is a versatile organic compound with significant potential applications across multiple therapeutic areas Its unique structural features make it an attractive scaffold for developing novel pharmaceutical agents particularly those targeting kinases infectious diseases viral proteases or neurodegenerative conditions As research continues into this promising molecule we can expect further insights into its biological activities mechanistic roles and potential clinical applications These advancements will contribute substantially towards addressing unmet medical needs improving patient outcomes